Tetrafluorostannane

• IUPAC Name: tin(4+);tetrafluoride
• InChI: InChI=1S/4FH.Sn/h4*1H;/q;;;;+4/p-4
• InChI Key: YUOWTJMRMWQJDA-UHFFFAOYSA-J
• Canonical SMILES: [F-].[F-].[F-].[F-].[Sn+4]
• Molecular Formula: F4Sn
• DSSTOX Substance ID: DTXSID801026956
• Molecular Weight: 194.70 g/mol
• Physical Description: White solid; Highly hygroscopic; [Merck Index] White crystalline solid; [Alfa Aesar MSDS]
• CAS RN: 7783-62-2

Description

Synthesis Analysis

The synthesis of tetrafluorostannane and related compounds involves several methods, including the reaction of tin with fluorine gas or the action of hydrofluoric acid on tin compounds. There is ongoing research into efficient and safe synthesis methods for this compound and its derivatives.

Molecular Structure Analysis

The molecular structure of this compound has been investigated using techniques such as electron diffraction and X-ray crystallography. These studies reveal the geometry around the tin atom and the bond lengths and angles, which are crucial for understanding its reactivity and physical properties.

Chemical Reactions and Properties

This compound participates in various chemical reactions, showcasing its versatility as a reagent. It can undergo substitution reactions, serve as a fluorinating agent, and participate in the formation of complexes with other elements. Its chemical properties are influenced by its electronic structure and the presence of fluorine atoms.

Physical Properties Analysis

The physical properties of this compound, such as its melting and boiling points, density, and solubility, have been studied to understand its behavior in different conditions. These properties are essential for handling the compound and for its application in various chemical processes.

Chemical Properties Analysis

This compound's chemical properties, including its reactivity with other compounds, stability under various conditions, and its role as a catalyst or reactant in organic and inorganic reactions, are areas of active research. Understanding these properties is vital for exploiting this compound in synthetic chemistry and industrial applications.

For detailed insights and further reading on this compound, refer to the following sources:

• Electron diffraction and CNDO/2 investigation on the molecular structure of tetrafluoro-1,3-diselenetane (Wehrung et al., 1976).
• Syntheses, Structures, and Reactions of 2,2,3,3-Tetrakis(trifluoromethanesulfonato)tetrasilanes: Hexacoordination of the Two Central Silicon Atoms (Haga et al., 2008).
• Structure of lead(II) tetrafluorostannate(II) prepared by hydrothermal synthesis (Chernov et al., 1991).

Scientific Research Applications

• Use in Analytical Methods : Tetrafluorostannane-related compounds are used in analytical chemistry. For example, methods for quantifying per- and polyfluoroalkyl substances (PFAS) in urine and serum involve chemicals like GenX (ammonium salt of 2,3,3,3,-tetrafluoro-2-[1,1,2,2,3,3,3-heptafluoropropoxy]-propanoate), a fluorinated alternative used as a replacement for certain PFAS (Kato et al., 2018).

• Materials Processing : Compounds like carbon tetrafluoride (CF4) are widely used in plasma-assisted material processing applications due to their ability to generate reactive species like fluorine atoms (Christophorou, Olthoff, & Rao, 1996).

• Fluorination Reactions : Fluorination reagents derived from tetrafluoroethane β-sultone are used in medicinal chemistry and the synthesis of novel functional materials. These reagents are effective in incorporating fluorine into various chemical bonds (Zhang et al., 2014).

• Environmental and Toxicological Studies : Research on polyfluorinated compounds like PFOS and PFOA, related to this compound in terms of fluorine chemistry, has increased due to their toxicity and ubiquity in the environment (Lindstrom, Strynar, & Libelo, 2011).

• Molecular Structure Analysis : Studies on the molecular structure of related fluorinated compounds, such as tetrafluoro-1,3-diselenetane, are conducted to understand their chemical properties and reactivity (Wehrung et al., 1976).

Mechanism of Action

, is an intriguing species that has garnered attention due to its unique properties and applications. Here’s a comprehensive overview covering the aspects you’ve requested:

Action Environment:

Keep in mind that research on Tetrafluorostannane is ongoing, and further studies are needed to fully elucidate its mechanisms and effects. Environmental factors play a crucial role in determining its efficacy and stability. 🌟

Safety and Hazards

Tetrafluorostannane is classified as harmful if swallowed, in contact with skin, or if inhaled. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It’s important to handle this compound with appropriate safety measures.

Future Directions

While specific future directions for Tetrafluorostannane were not found in the search results, the field of chemistry continues to evolve with new technologies and methodologies. These advancements could potentially lead to new insights and applications for compounds like this compound.

Biochemical Analysis

Biochemical Properties

Tetrafluorostannane plays a significant role in biochemical reactions due to its high reactivity. It interacts with various enzymes, proteins, and other biomolecules. For instance, this compound can inhibit enzymes such as alcohol dehydrogenase, which is crucial in metabolic processes . The nature of these interactions often involves the formation of stable complexes with metal ions, disrupting normal enzyme function and leading to altered biochemical pathways.

Cellular Effects

This compound has profound effects on various cell types and cellular processes. It can induce oxidative stress, organelle damage, and apoptosis in cells . The compound influences cell signaling pathways by altering the activity of key signaling molecules, leading to changes in gene expression and cellular metabolism. For example, exposure to this compound can inhibit glycolysis by targeting enzymes like enolase .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to biomolecules, forming stable complexes that inhibit enzyme activity . Additionally, this compound can cause changes in gene expression by interacting with transcription factors and other regulatory proteins. These interactions can lead to the activation or repression of specific genes, ultimately affecting cellular function.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound can degrade over time, leading to a decrease in its reactivity and potency . Long-term exposure to this compound in in vitro or in vivo studies has been associated with chronic toxicity and persistent cellular damage.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal impact on cellular function. At higher doses, this compound can cause significant toxicity, including organ damage and adverse effects on metabolic processes . Threshold effects have been observed, where a certain dosage level leads to a marked increase in toxicity.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors essential for metabolic processes. The compound can affect metabolic flux and alter metabolite levels by inhibiting key enzymes in metabolic pathways . These interactions can disrupt normal cellular metabolism and lead to metabolic imbalances.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cellular membranes . The compound’s localization and accumulation within cells can influence its activity and toxicity.

Subcellular Localization

This compound’s subcellular localization is crucial for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . Its localization within subcellular structures can affect its interactions with biomolecules and its overall impact on cellular function.